Cas no 2229266-40-2 (tert-butyl N-2-hydroxy-4-(pyrrolidin-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-4-(pyrrolidin-2-yl)phenylcarbamate
• CAS No: 2229266-40-2
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5604654
• PubChem ID: 165639274
• Update Time: 2025-06-15

tert-butyl N-2-hydroxy-4-(pyrrolidin-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1875911
• 2229266-40-2
• tert-butyl N-[2-hydroxy-4-(pyrrolidin-2-yl)phenyl]carbamate
• tert-butyl N-2-hydroxy-4-(pyrrolidin-2-yl)phenylcarbamate

• Inchi： 1S/C15H22N2O3/c1-15(2,3)20-14(19)17-12-7-6-10(9-13(12)18)11-5-4-8-16-11/h6-7,9,11,16,18H,4-5,8H2,1-3H3,(H,17,19)
• InChI Key： JMKYPHHSNIQMKR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1O)C1CCCN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-2-hydroxy-4-(pyrrolidin-2-yl)phenylcarbamate

Introduction to Tert-butyl N-2-hydroxy-4-(pyrrolidin-2-yl)phenylcarbamate (CAS No. 2229266-40-2)

Tert-butyl N-2-hydroxy-4-(pyrrolidin-2-yl)phenylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2229266-40-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the carbamate class, characterized by the presence of a carbamate functional group (-NHCOO-) linked to a tert-butyl group and an aromatic ring substituted with a hydroxyl group and a pyrrolidine moiety. The unique structural features of this molecule make it a promising candidate for various applications, particularly in drug discovery and development.

The structure of tert-butyl N-2-hydroxy-4-(pyrrolidin-2-yl)phenylcarbamate incorporates several key pharmacophoric elements that contribute to its biological activity. The hydroxyl group at the 2-position of the phenyl ring can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. The pyrrolidin-2-yl substituent, located at the 4-position, introduces a nitrogen-rich heterocyclic structure that is commonly found in bioactive molecules, influencing their pharmacokinetic properties and metabolic stability. The tert-butyl carbamate group not only provides steric hindrance but also modulates the electronic properties of the molecule, affecting its reactivity and interaction with biological receptors.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. Research has demonstrated that carbamates exhibit a wide range of pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective properties. The tert-butyl N-2-hydroxy-4-(pyrrolidin-2-yl)phenylcarbamate molecule has been investigated for its potential role in modulating enzyme activity and receptor binding, making it a valuable scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that molecules containing the pyrrolidine moiety can interact with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson's disease. The hydroxyl group on the phenyl ring further enhances its ability to engage with these targets by forming hydrogen bonds with polar residues in the binding pockets of proteins. Additionally, the tert-butyl carbamate group can improve solubility and bioavailability, critical factors for drug efficacy.

The synthesis of tert-butyl N-2-hydroxy-4-(pyrrolidin-2-yl)phenylcarbamate involves multi-step organic reactions, typically starting from commercially available precursors such as 4-bromophenol and pyrrolidine derivatives. The introduction of the hydroxyl group followed by carbamate formation is a key step in constructing the target molecule. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to achieve high yields and purity. These synthetic methodologies ensure that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of tert-butyl N-2-hydroxy-4-(pyrrolidin-2-yl)phenylcarbamate has been conducted through both computational modeling and experimental studies. Computational approaches have helped elucidate its binding mode to potential biological targets, providing insights into how structural modifications can enhance activity. Experimental studies have focused on assessing its efficacy in cell-based assays and animal models. Preliminary results indicate that this compound exhibits promising inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic profile of tert-butyl N-2-hydroxy-4-(pyrrolidin-2-yl)phenylcarbamate is another critical aspect that has been thoroughly investigated. Studies have shown that the presence of the hydroxyl group influences its solubility and metabolic clearance rates. The pyrrolidin-2-yl moiety contributes to its stability in biological systems, while the tert-butyl carbamate group helps prevent rapid degradation by enzymes such as esterases. These properties make it an attractive candidate for further development into a therapeutic agent with improved bioavailability and prolonged half-life.

Recent advancements in drug delivery systems have also highlighted the potential of tert-butyl N-2-hydroxy-4-(pyrrolidin-2-y1)pheny1carbamate as an active pharmaceutical ingredient (API). Nanoparticle-based formulations have been explored to enhance drug delivery efficiency by improving solubility and targeting specificity. These innovations could lead to more effective treatments for neurological disorders by ensuring optimal concentrations of the API at target sites while minimizing systemic side effects.

The future prospects for tert-butyl N--2--hydroxy--4--(pyrrolidin--z--y1)--pheny1carbamate are promising, with ongoing research aimed at optimizing its chemical structure for enhanced biological activity and therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs across various therapeutic domains.